Cas no 6877-72-1 ((3beta,25R)-3-Hydroxyspirost-5-en-7-one)

• Product name: (3beta,25R)-3-Hydroxyspirost-5-en-7-one
• CAS No: 6877-72-1
• MF: C₂₇H₄₀O₄
• MW: 428.604
• CID: 2017752
• PubChem ID: 124220018

(3beta,25R)-3-Hydroxyspirost-5-en-7-one Chemical and Physical Properties

Names and Identifiers

• (3beta,25R)-3-Hydroxyspirost-5-en-7-one
• Spirost-5-en-7-one, 3-hydroxy-, (5b,25R)-
• F12026
• (5beta,25R)-3-Hydroxy-spirost-5-en-7-one
• (1S,2S,4S,5'R,6S,7S,8R,9S,12S,13R,16S)-16-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-20-one
• 6877-72-1
• 7-Ketodiosgenin

• MDL： MFCD28100374
• Inchi： InChI=1S/C27H40O4/c1-15-5-10-27(30-14-15)16(2)24-22(31-27)13-20-23-19(7-9-26(20,24)4)25(3)8-6-18(28)11-17(25)12-21(23)29/h12,15-16,18-20,22-24,28H,5-11,13-14H2,1-4H3/t15-,16+,18+,19+,20+,22+,23-,24+,25+,26+,27+/m1/s1
• InChI Key： FYASCXLQDJNFAF-VKZSNQDLSA-N
• SMILES： C[C@@H]1CC[C@]2([C@@H](C)[C@H]3[C@H](C[C@H]4[C@H]5[C@H](CC[C@@]43C)[C@@]6(C)CC[C@@H](CC6=CC5=O)O)O2)OC1

Computed Properties

• Exact Mass: 428.29265975Da
• Monoisotopic Mass: 428.29265975Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55.8Ų